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Compound of Interest

Compound Name: PB(OH)3

Cat. No.: B15566883 Get Quote

Introduction

Lead(II) hydroxide, Pb(OH)₂, is an inorganic compound with applications in various fields,

including the manufacturing of porous glass, electrical-insulating paper, and as a component in

electrolytes for sealed nickel-cadmium batteries.[1] The synthesis of Pb(OH)₂ at the nanoscale

is of particular interest for exploring unique size-dependent properties. Co-precipitation is a

straightforward and effective method for synthesizing lead(II) hydroxide nanoparticles.[1][2]

This technique involves the simultaneous precipitation of ions from a solution to form a desired

compound. This document provides a detailed protocol for the synthesis of lead(II) hydroxide

nanoparticles using a co-precipitation method, based on the reaction between lead(II) nitrate

and sodium hydroxide.

Data Presentation
The following table summarizes the key quantitative parameters for the co-precipitation

synthesis of lead(II) hydroxide nanoparticles.
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Parameter Value Reference

Lead(II) Nitrate Molarity 0.1 M [1]

Sodium Hydroxide Molarity 0.1 M [1]

Average Particle Size 60.17 nm [1]

Optimal pH for Precipitation 8.0 - 8.5 [3]

Experimental Protocol
This protocol details the co-precipitation method for synthesizing lead(II) hydroxide

nanoparticles.

1. Materials and Equipment

Lead(II) nitrate (Pb(NO₃)₂)

Sodium hydroxide (NaOH)

Deionized water

Magnetic stirrer and stir bar

Beakers

Volumetric flasks

Pipettes

Filtration apparatus (e.g., Buchner funnel and filter paper)

Drying oven or desiccator

Mortar and pestle

2. Preparation of Precursor Solutions

2.1. 0.1 M Lead(II) Nitrate Solution:
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Accurately weigh the required amount of lead(II) nitrate.
Dissolve the lead(II) nitrate in a beaker with an appropriate volume of deionized water while
stirring.
Once fully dissolved, transfer the solution to a volumetric flask.
Add deionized water to the volumetric flask up to the calibration mark.
Stopper the flask and invert it several times to ensure the solution is homogeneous.

2.2. 0.1 M Sodium Hydroxide Solution:

Accurately weigh the required amount of sodium hydroxide pellets.
Carefully dissolve the sodium hydroxide in a beaker with deionized water under constant
stirring. Note: This reaction is exothermic.
Once dissolved and cooled to room temperature, transfer the solution to a volumetric flask.
Add deionized water to the volumetric flask up to the calibration mark.
Stopper the flask and invert it several times to ensure a homogeneous solution.

3. Co-Precipitation Procedure

3.1. Place a specific volume of the 0.1 M lead(II) nitrate solution into a beaker with a magnetic

stir bar. 3.2. Begin stirring the lead(II) nitrate solution at a moderate, constant speed. 3.3.

Slowly add the 0.1 M sodium hydroxide solution dropwise to the stirring lead(II) nitrate solution.

[1][4] A white precipitate of lead(II) hydroxide will form immediately.[4][5] 3.4. Continue stirring

the resulting suspension for a designated period (e.g., 1-2 hours) at room temperature to

ensure the reaction is complete and to allow for the aging of the precipitate.

4. Isolation and Purification of Lead(II) Hydroxide Nanoparticles

4.1. Set up a vacuum filtration apparatus. 4.2. Pour the nanoparticle suspension into the

filtration funnel to separate the white precipitate from the supernatant. 4.3. Wash the collected

precipitate multiple times with deionized water to remove any unreacted precursors and soluble

byproducts.[1] 4.4. Continue washing until the filtrate is neutral and free of ions.

5. Drying and Collection

5.1. After the final wash, allow the precipitate to air dry on the filter paper or transfer it to a

watch glass for drying in a low-temperature oven or a desiccator. 5.2. Once completely dry, the
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lead(II) hydroxide will be in the form of a fine powder. 5.3. If necessary, gently grind the dried

precipitate using an agate mortar and pestle to obtain a homogenous, fine powder.[1]
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Caption: Workflow for the co-precipitation synthesis of Pb(OH)₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15566883#protocol-for-co-precipitation-synthesis-of-
pb-oh-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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